Cas no 1246507-77-6 (9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane)
1246507-77-6 structure
Product Name:9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane
CAS No:1246507-77-6
MF:C13H21N3
MW:219.325942754745
CID:1103024
PubChem ID:59505432
Update Time:2025-04-20
9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane Chemical and Physical Properties
Names and Identifiers
-
- 9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane
- SCHEMBL485605
- DA-46767
- 1246507-77-6
- QLNLFUAELHBSFU-UHFFFAOYSA-N
-
- Inchi: 1S/C13H21N3/c1-3-13(5-7-14-8-6-13)4-2-12(1)16-10-9-15-11-16/h9-12,14H,1-8H2
- InChI Key: QLNLFUAELHBSFU-UHFFFAOYSA-N
- SMILES: N1CCC2(CC1)CCC(CC2)N1C=NC=C1
Computed Properties
- Exact Mass: 219.174
- Monoisotopic Mass: 219.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.8A^2
- XLogP3: 1.4
9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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